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Compound of Interest

Compound Name: 2-Naphthylacetonitrile

Cat. No.: B189437

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 2-
Naphthylacetonitrile, a key intermediate in the synthesis of various pharmaceutical
compounds.[1][2] This document outlines its physicochemical properties, detailed experimental
protocols for their determination, and a representative synthetic pathway.

Physicochemical Data of 2-Naphthylacetonitrile

2-Naphthylacetonitrile, also known as 2-(naphthalen-2-yl)acetonitrile, is a white to light yellow
crystalline powder.[3][4][5] It is insoluble in water but soluble in organic solvents such as
chloroform and ethyl acetate.[3][4][5][6] The quantitative physicochemical data for 2-
Naphthylacetonitrile are summarized in the table below.
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Property Value Source
Melting Point 82-84 °C [31[4]1[5][61[71[8]
Melting Point 84.010 88.0 °C

Melting Point 86 °C

Boiling Point 303°C [31[4]1[5][6][71[8]
Density 1.092 g/mL at 25 °C [4151161[7118]
Molecular Formula Ci2HoN [61[7]
Molecular Weight 167.21 g/mol [6]

Experimental Protocols

Accurate determination of melting and boiling points is crucial for the identification and purity
assessment of chemical compounds. The following sections detail standard laboratory
procedures for these measurements.

Melting Point Determination: Capillary Method

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
capillary method is a widely used technique for determining the melting point of a solid.[1]

Apparatus:

o Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[1]
o Capillary tubes (sealed at one end)[1]

e Thermometer

o Mortar and pestle (optional, for pulverizing samples)

Procedure:
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» Sample Preparation: Ensure the 2-Naphthylacetonitrile sample is completely dry and finely
powdered. Introduce a small amount of the powdered sample into the open end of a capillary
tube.[1] The sample should be tightly packed to a height of 2-3 mm by tapping the sealed
end of the tube on a hard surface or by dropping it through a long glass tube.

o Apparatus Setup: Place the capillary tube containing the sample into the heating block of the
melting point apparatus.[1]

o Heating: Begin heating the sample. For an unknown sample, a rapid initial heating can be
employed to determine an approximate melting range.[1] For a more accurate measurement,
the heating rate should be slow, around 1-2 °C per minute, as the temperature approaches
the expected melting point.[1]

e Observation and Recording: Observe the sample through the magnifying lens of the
apparatus. Record the temperature at which the first drop of liquid appears (the beginning of
melting) and the temperature at which the entire sample becomes a clear liquid (the
completion of melting). This range is the melting point of the sample.[1]

Boiling Point Determination: Thiele Tube Method

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. The Thiele tube method is a convenient technique for
determining the boiling point of a small quantity of liquid.

Apparatus:

e Thiele tube

Small test tube or fusion tube[2]

Capillary tube (sealed at one end)[2]

Thermometer

Heat source (e.g., Bunsen burner)

Mineral oil or other suitable heating fluid
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Procedure:

o Sample Preparation: Place a few milliliters of the liquid sample (if 2-Naphthylacetonitrile
were liquid at room temperature) into a small test tube.[2] Place a capillary tube, with its
sealed end up, into the test tube containing the liquid.[2]

e Apparatus Setup: Attach the test tube to a thermometer using a rubber band or thread,
ensuring the sample is level with the thermometer bulb. Suspend the assembly in a Thiele
tube containing mineral oil, making sure the heat-transfer fluid is above the level of the
sample.

o Heating: Gently heat the side arm of the Thiele tube with a small flame. This design
promotes convection currents that ensure uniform heating of the oil bath.

o Observation and Recording: As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube. Continue heating until a continuous and rapid stream of
bubbles is observed. Turn off the heat source and allow the apparatus to cool slowly. The
temperature at which the bubbling stops and the liquid just begins to enter the capillary tube
is the boiling point of the liquid. It is important to also record the atmospheric pressure at the
time of the measurement, as boiling point is pressure-dependent.

Synthesis of 2-Naphthylacetonitrile

2-Naphthylacetonitrile is a valuable building block in organic synthesis, particularly in the
preparation of pharmaceutical intermediates.[1][2] One common synthetic route involves the
reaction of 2-(bromomethyl)naphthalene with a cyanide salt.
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[ DMSO (Solvent) ]

[ 2-(Bromomethyl)naphthalene] [ Potassium Cyanide (KCN) ] Heat (60°C)

Reaction

2-Naphthylacetonitrile

Potassium Bromide (KBr)

Click to download full resolution via product page
Caption: Synthesis of 2-Naphthylacetonitrile from 2-(bromomethyl)naphthalene.

This reaction is typically carried out in a polar aprotic solvent such as dimethyl sulfoxide
(DMSO) with heating to facilitate the nucleophilic substitution of the bromide by the cyanide ion.
The resulting 2-Naphthylacetonitrile can then be purified and used in subsequent synthetic

steps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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